5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide

• IUPAC Name: 5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H16F2N2O3/c21-15-7-4-8-16(22)18(15)26-12-14-11-17(24-27-14)19(25)23-20(9-10-20)13-5-2-1-3-6-13/h1-8,11H,9-10,12H2,(H,23,25)
• InChI Key: CUBCPCPABSHXNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)NC(=O)C3=NOC(=C3)COC4=C(C=CC=C4F)F
• Molecular Formula: C20H16F2N2O3
• Molecular Weight: 370.3 g/mol

Description

5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide is a chemical compound that has been extensively researched due to its potential applications in the field of medicine. It is a selective antagonist for the nociceptin receptor, which is involved in pain perception and addiction.

Mechanism of Action

5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide is a selective antagonist for the nociceptin receptor. The nociceptin receptor is involved in pain perception and addiction pathways. By blocking the effects of nociceptin, the compound can reduce pain perception and potentially reduce addiction.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide have been extensively studied. The compound has been shown to reduce pain perception in animal models of pain. It has also been shown to reduce addiction-like behaviors in animal models of addiction. The compound has also been shown to have potential applications in the treatment of depression and anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide in lab experiments include its potency and selectivity for the nociceptin receptor. The compound has also been extensively studied, and its mechanism of action is well understood. However, the compound has limitations in terms of its solubility and stability, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide. One direction is to further investigate its potential applications in the treatment of addiction, depression, and anxiety. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, there is potential for the development of new compounds based on the structure of 5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide, which could have improved potency and selectivity for the nociceptin receptor.

Synthesis Methods

The synthesis of 5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide involves several steps. The starting material is 2,6-difluorobenzyl bromide, which is reacted with sodium hydride to form the corresponding phenoxide. The phenoxide is then reacted with 1-phenylcyclopropylamine to form the intermediate. This intermediate is then reacted with isoxazole-5-carboxylic acid to form the final product. The synthesis method has been optimized to produce high yields of pure compound.

Scientific Research Applications

5-[(2,6-difluorophenoxy)methyl]-N-(1-phenylcyclopropyl)-3-isoxazolecarboxamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have potent analgesic effects in animal models of pain. It has also been shown to have potential applications in the treatment of addiction, as it can block the effects of nociceptin, which is involved in addiction pathways. The compound has also been studied for its potential applications in the treatment of depression and anxiety.